Cas no 31683-82-6 (Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-)

Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)- structure
31683-82-6 structure
Product Name:Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-
CAS No:31683-82-6
MF:C10H14N4OS2
MW:270.374358654022
CID:309555
PubChem ID:3038173
Update Time:2025-04-19

Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-
    • 1-(1,3-dimethyl-6-oxo-2-sulfanylidenepyrimidin-4-yl)-3-prop-2-enylthiourea
    • 1-Allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-2-thiourea
    • DTXSID30185576
    • Urea, 1-allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-2-thio-
    • 31683-82-6
    • Inchi: 1S/C10H14N4OS2/c1-4-5-11-9(16)12-7-6-8(15)14(3)10(17)13(7)2/h4,6H,1,5H2,2-3H3,(H2,11,12,16)
    • InChI Key: BEXRJLODQPFVSK-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C(C=C(NC(NCC=C)=S)N1C)=O

Computed Properties

  • Exact Mass: 270.06112
  • Monoisotopic Mass: 270.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 356.4°Cat760mmHg
  • Flash Point: 169.3°C
  • Refractive Index: 1.675
  • PSA: 47.61
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